Cas no 105769-15-1 (3-Pentenoic acid, 5-[4-(4-chlorophenoxy)phenyl]-5-oxo-)

• Product name: 3-Pentenoic acid, 5-[4-(4-chlorophenoxy)phenyl]-5-oxo-
• CAS No: 105769-15-1
• MF: C₁₇H₁₃ClO₄
• MW: 316.735724210739
• CID: 1166807

3-Pentenoic acid, 5-[4-(4-chlorophenoxy)phenyl]-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, 5-[4-(4-chlorophenoxy)phenyl]-5-oxo-

• Inchi： 1S/C17H13ClO4/c18-13-6-10-15(11-7-13)22-14-8-4-12(5-9-14)16(19)2-1-3-17(20)21/h1-2,4-11H,3H2,(H,20,21)
• InChI Key： YNBVWFUPWUGAAC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC=CC(C1=CC=C(OC2=CC=C(Cl)C=C2)C=C1)=O

Computed Properties

• Exact Mass: 316.05029

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 515.3±50.0 °C(Predicted)
• PSA: 63.6
• pka: 3.73±0.10(Predicted)